Cas no 89188-25-0 (Acetic acid, (acetylamino)cyano-)

• Product Name: Acetic acid, (acetylamino)cyano-
• CAS No: 89188-25-0
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 609419
• PubChem ID: 18981580
• Update Time: 2025-04-19

Acetic acid, (acetylamino)cyano- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (acetylamino)cyano-
• 2-acetamido-2-cyanoacetic acid
• EN300-115671
• DTXSID10597092
• CHEMBL2253315
• SCHEMBL1534909
• AKOS006348157
• 89188-25-0
• 2-CYANO-2-ACETAMIDOACETIC ACID
• N-Acetyl-3-nitriloalanine

• Inchi： 1S/C5H6N2O3/c1-3(8)7-4(2-6)5(9)10/h4H,1H3,(H,7,8)(H,9,10)
• InChI Key： YRDRLZUCWMJXLS-UHFFFAOYSA-N
• SMILES： OC(C(C#N)NC(C)=O)=O

Computed Properties

• Exact Mass: 142.03784206g/mol
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 90.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives